Cas no 1807009-58-0 (2-Bromo-4-fluoromethyl-3-nitropyridine)
1807009-58-0 structure
Product Name:2-Bromo-4-fluoromethyl-3-nitropyridine
CAS No:1807009-58-0
MF:C6H4BrFN2O2
MW:235.010563850403
CID:4927984
Update Time:2023-08-22
2-Bromo-4-fluoromethyl-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoromethyl-3-nitropyridine
-
- Inchi： 1S/C6H4BrFN2O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H,3H2
- InChI Key： QYUURWDHOIVUSN-UHFFFAOYSA-N
- SMILES： BrC1C(=C(CF)C=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 175
- XLogP3: 1.8
- Topological Polar Surface Area: 58.7
2-Bromo-4-fluoromethyl-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022006512-250mg |
2-Bromo-4-fluoromethyl-3-nitropyridine |
1807009-58-0 | 97% | 250mg |
$714.00 | 2022-03-31 | |
| Alichem | A022006512-500mg |
2-Bromo-4-fluoromethyl-3-nitropyridine |
1807009-58-0 | 97% | 500mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A022006512-1g |
2-Bromo-4-fluoromethyl-3-nitropyridine |
1807009-58-0 | 97% | 1g |
$1,797.60 | 2022-03-31 |
2-Bromo-4-fluoromethyl-3-nitropyridine Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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